Predominant defects in semiconductor isovalent solid solutions: Pb1 –y(SexTe1 –x)y, Pb1 –y(SxTe1 –x)y and Pb1 –y(SxSe1 –x)y
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9920200031
Abstract
Isovalent ternary solid solutions of AIVBVI materials such as Pb1 –y(SxSe1 –x)y, Pb1 –y(SxTe1 –x)y, and Pb1 –y(SexTe1 –x)y can been used as lattice-matched heterostructures for IR lasers and detectors. The solid/vapour equilibrium has been studied by the method of rapid quenching of crystals of solid solutions prepared by three-zone furnace annealing at fixed T, PPb and PPbX. Hall-coefficient and lattice-constant measurements on quenched samples were analysed as functions of T and PPb. The curves of n, p as functions of T and PPb were used to determine the degree of ionization of defects and to calculate the constants of Frenkel disordering in the form: K=K0 exp(–ΔH/kBT).
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